![molecular formula C11H12N2OS2 B5708243 4-methoxy-2-(methylthio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine](/img/structure/B5708243.png)
4-methoxy-2-(methylthio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methoxy-2-(methylthio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine, also known as MCTP, is a heterocyclic compound that has gained significant attention in scientific research due to its unique structure and potential applications.
Mechanism of Action
The mechanism of action of 4-methoxy-2-(methylthio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine is not fully understood, but studies have suggested that it may act by inhibiting the growth of cancer cells through the induction of apoptosis, a programmed cell death mechanism. This compound has also been shown to inhibit the activity of certain enzymes involved in the biosynthesis of ergosterol, a key component of fungal cell membranes, which may contribute to its antifungal activity.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in normal cells, indicating its potential as a selective anticancer agent. Studies have also suggested that this compound may exhibit antioxidant activity, which may contribute to its potential use in photodynamic therapy. Additionally, this compound has been shown to exhibit good stability in biological fluids, which may contribute to its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of 4-methoxy-2-(methylthio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine is its ease of synthesis, which allows for large-scale production of the compound. Additionally, this compound has been shown to exhibit good solubility in various solvents, which makes it suitable for use in various biological assays. However, one limitation of this compound is its limited availability, as it is not commercially available and must be synthesized in the laboratory.
Future Directions
Future research on 4-methoxy-2-(methylthio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine could focus on further elucidating its mechanism of action, as well as its potential use in combination with other anticancer agents to enhance its efficacy. Additionally, further studies could investigate the potential use of this compound as a photosensitizer in photodynamic therapy, as well as its potential use as an antifungal agent in the treatment of fungal infections.
In conclusion, this compound is a heterocyclic compound that has shown promise in scientific research due to its unique structure and potential applications in various fields of science. Its ease of synthesis, minimal toxicity, and good solubility make it a promising candidate for further research and development.
Synthesis Methods
4-methoxy-2-(methylthio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine can be synthesized through a multistep reaction starting from commercially available starting materials. The synthesis involves the reaction of 2-aminothiophene with methylthioacetaldehyde in the presence of a base to form the intermediate compound, which is then subjected to a cyclization reaction with 4-methoxy-2-chloro-6,7-dihydrothieno[2,3-d]pyrimidine. The resulting product is then treated with a reducing agent to obtain this compound in high yield and purity.
Scientific Research Applications
4-methoxy-2-(methylthio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine has been extensively studied for its potential applications in various fields of science. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential use as an antifungal agent, as it exhibits potent activity against Candida albicans and Aspergillus fumigatus. Additionally, this compound has been studied for its potential use as a photosensitizer in photodynamic therapy, a non-invasive cancer treatment that involves the use of light to activate photosensitizing agents.
properties
IUPAC Name |
12-methoxy-10-methylsulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS2/c1-14-9-8-6-4-3-5-7(6)16-10(8)13-11(12-9)15-2/h3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTRFYJKQAVJCPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C3=C(CCC3)SC2=NC(=N1)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.